Renzapride
Renzapride
Renzapride is currently in Phase III clinical development in the United States for the treatment of constipation-predominant irritable bowel syndrome (IBS-C). It has been suggested that renzapride is effective in the treatment of irritable bowel syndrome with alternating stool pattern. It is being developed by Alizyme of the UK.
Brand Name:
Vulcanchem
CAS No.:
112727-80-7
VCID:
VC20883714
InChI:
InChI=1S/C16H22ClN3O2/c1-22-15-8-13(18)12(17)7-11(15)16(21)19-14-4-6-20-5-2-3-10(14)9-20/h7-8,10,14H,2-6,9,18H2,1H3,(H,19,21)/t10-,14+/m1/s1
SMILES:
COC1=CC(=C(C=C1C(=O)NC2CCN3CCCC2C3)Cl)N
Molecular Formula:
C16H22ClN3O2
Molecular Weight:
323.82 g/mol
Renzapride
CAS No.: 112727-80-7
Cat. No.: VC20883714
Molecular Formula: C16H22ClN3O2
Molecular Weight: 323.82 g/mol
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Specification
| Description | Renzapride is currently in Phase III clinical development in the United States for the treatment of constipation-predominant irritable bowel syndrome (IBS-C). It has been suggested that renzapride is effective in the treatment of irritable bowel syndrome with alternating stool pattern. It is being developed by Alizyme of the UK. |
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| CAS No. | 112727-80-7 |
| Molecular Formula | C16H22ClN3O2 |
| Molecular Weight | 323.82 g/mol |
| IUPAC Name | 4-amino-N-[(4S,5R)-1-azabicyclo[3.3.1]nonan-4-yl]-5-chloro-2-methoxybenzamide |
| Standard InChI | InChI=1S/C16H22ClN3O2/c1-22-15-8-13(18)12(17)7-11(15)16(21)19-14-4-6-20-5-2-3-10(14)9-20/h7-8,10,14H,2-6,9,18H2,1H3,(H,19,21)/t10-,14+/m1/s1 |
| Standard InChI Key | GZSKEXSLDPEFPT-YGRLFVJLSA-N |
| Isomeric SMILES | COC1=CC(=C(C=C1C(=O)N[C@H]2CCN3CCC[C@@H]2C3)Cl)N |
| SMILES | COC1=CC(=C(C=C1C(=O)NC2CCN3CCCC2C3)Cl)N |
| Canonical SMILES | COC1=CC(=C(C=C1C(=O)NC2CCN3CCCC2C3)Cl)N |
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